Cas no 561013-47-6 (2-NAPHTHALENECARBOXYLIC ACID, 6-(METHOXYMETHOXY)-)

• Product Name: 2-NAPHTHALENECARBOXYLIC ACID, 6-(METHOXYMETHOXY)-
• CAS No: 561013-47-6
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 3261375
• PubChem ID: 21920133
• Update Time: 2025-10-29

2-NAPHTHALENECARBOXYLIC ACID, 6-(METHOXYMETHOXY)- Chemical and Physical Properties

Names and Identifiers

• 2-NAPHTHALENECARBOXYLIC ACID, 6-(METHOXYMETHOXY)-
• 6-methoxymethoxynaphthalene-2-carboxylic acid
• 561013-47-6
• E98155
• SCHEMBL5390728
• MFCD34564023

• Inchi： 1S/C13H12O4/c1-16-8-17-12-5-4-9-6-11(13(14)15)3-2-10(9)7-12/h2-7H,8H2,1H3,(H,14,15)
• InChI Key： YADSXVONQHIUDP-UHFFFAOYSA-N
• SMILES： O(COC)C1=CC=C2C=C(C(=O)O)C=CC2=C1

Computed Properties

• Exact Mass: 232.07355886Da
• Monoisotopic Mass: 232.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-NAPHTHALENECARBOXYLIC ACID, 6-(METHOXYMETHOXY)-

Comprehensive Overview of 2-NAPHTHALENECARBOXYLIC ACID, 6-(METHOXYMETHOXY)- (CAS No. 561013-47-6): Properties, Applications, and Industry Insights

2-NAPHTHALENECARBOXYLIC ACID, 6-(METHOXYMETHOXY)- (CAS No. 561013-47-6) is a specialized organic compound gaining attention in pharmaceutical and material science research. This naphthalene derivative features a unique methoxymethoxy substitution at the 6-position, which enhances its solubility and reactivity compared to simpler naphthalene carboxylic acids. As researchers explore sustainable chemistry solutions, compounds like this are increasingly studied for their potential in green synthesis routes.

The molecular structure of 6-(METHOXYMETHOXY)-2-NAPHTHALENECARBOXYLIC ACID combines aromatic stability with functional group versatility. The naphthalene core provides a rigid planar structure, while the carboxylic acid and methoxymethoxy groups offer sites for further chemical modifications. This dual functionality makes it valuable for creating advanced materials with tailored properties, particularly in the development of organic semiconductors and liquid crystals.

Recent studies highlight the compound's potential in medicinal chemistry. The 6-substituted naphthalene framework is being investigated as a scaffold for drug discovery, particularly in targeting protein-protein interactions. Researchers are examining how the methoxymethoxy protected derivative can serve as an intermediate in synthesizing more complex therapeutic agents, with improved bioavailability compared to unsubstituted naphthalene derivatives.

In material science applications, 2-NAPHTHALENECARBOXYLIC ACID derivatives are gaining traction for organic electronic devices. The electron-rich naphthalene system, when combined with the methoxymethoxy group, shows promising charge transport properties. This has led to investigations into its use in organic light-emitting diodes (OLEDs) and photovoltaic cells, where researchers seek alternatives to traditional silicon-based materials.

The synthesis of CAS 561013-47-6 typically involves selective protection and functionalization strategies. Modern approaches emphasize atom economy and reduced waste generation, aligning with green chemistry principles. Recent publications describe improved methods for introducing the methoxymethoxy group while maintaining high regioselectivity at the 6-position, addressing a common challenge in naphthalene chemistry.

Analytical characterization of this compound presents unique opportunities and challenges. Advanced techniques like 2D NMR and high-resolution mass spectrometry are essential for confirming the structure of 6-(METHOXYMETHOXY)-2-NAPHTHALENECARBOXYLIC ACID, particularly distinguishing it from positional isomers. The methoxymethoxy protecting group introduces distinctive spectral features that aid in identification and purity assessment.

From a commercial perspective, demand for specialized naphthalene derivatives like this continues to grow. Suppliers are responding to increased requests from research institutions and pharmaceutical developers seeking high-purity samples of CAS 561013-47-6. The compound's stability under various storage conditions makes it practical for laboratory use, though proper handling of the carboxylic acid functionality remains important.

Environmental considerations surrounding 2-NAPHTHALENECARBOXYLIC ACID derivatives are receiving greater attention. Recent life cycle assessment studies examine the ecological impact of producing such fine chemicals, with particular focus on solvent recovery and energy efficiency in the introduction of methoxymethoxy groups. These studies inform the development of more sustainable manufacturing protocols.

The future research directions for 6-(METHOXYMETHOXY)-2-NAPHTHALENECARBOXYLIC ACID appear promising. Emerging applications in supramolecular chemistry explore its potential as a building block for molecular machines and smart materials. Additionally, its role in metal-organic frameworks (MOFs) is being investigated, where the combination of naphthalene rigidity and methoxymethoxy flexibility could lead to novel porous materials with tunable properties.

For researchers working with CAS 561013-47-6, proper analytical documentation is crucial. The compound's spectral data, including characteristic IR stretches of the carboxylic acid and methoxymethoxy groups, should be carefully recorded. Recent advancements in computational chemistry also allow for more accurate prediction of its physicochemical properties, aiding in experimental design and application development.

In conclusion, 2-NAPHTHALENECARBOXYLIC ACID, 6-(METHOXYMETHOXY)- represents an important intermediate in modern organic synthesis. Its unique combination of structural features positions it as a valuable tool for researchers across multiple disciplines. As synthetic methodologies advance and new applications emerge, this compound will likely play an increasingly significant role in the development of next-generation materials and bioactive molecules.